Cas no 1195968-02-5 (4''-methyloxy-Daidzin)

• Product Name: 4''-methyloxy-Daidzin
• CAS No: 1195968-02-5
• MF: C₂₂H₂₂O₉
• MW: 430.404687404633
• CID: 1508307
• PubChem ID: 137705368
• Update Time: 2024-11-03

4''-methyloxy-Daidzin Chemical and Physical Properties

Names and Identifiers

• Daidzein 7-O-beta-D-glucoside 4''-O-methylate
• 4''-methyloxy-Daidzin
• 7-[(2S,3R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-methoxyoxan-2-yl]oxy-3-(4-hydroxyphenyl)chromen-4-one
• 7-[3,4-Dihydroxy-6-(hydroxymethyl)-5-methoxyoxan-2-yl]oxy-3-(4-hydroxyphenyl)chromen-4-one
• 4'-Hydroxy-7-(4-O-methyl-beta-D-glucopyranosyloxy)isoflavone
• Daidzein 7-O-Β-D-glucoside 4''-O-methylate
• PD125555
• 1195968-02-5
• CID 71621987
• 7-(((2S,3R,4R,5S,6R)-3,4-Dihydroxy-6-(hydroxymethyl)-5-methoxytetrahydro-2H-pyran-2-yl)oxy)-3-(4-hydroxyphenyl)-4H-chromen-4-one
• CS-0032153
• AKOS030530147
• FS-8069
• DA-52295
• HY-N4128
• 7-[(2R,3S,4S,5R,6S)-3,4-Dihydroxy-6-(hydroxymethyl)-5-methoxyoxan-2-yl]oxy-3-(4-hydroxyphenyl)chromen-4-one

• Inchi： 1S/C22H22O9/c1-28-21-17(9-23)31-22(20(27)19(21)26)30-13-6-7-14-16(8-13)29-10-15(18(14)25)11-2-4-12(24)5-3-11/h2-8,10,17,19-24,26-27H,9H2,1H3
• InChI Key： BVKFFAQGFXJQBI-UHFFFAOYSA-N
• SMILES： O1C(C(C(C(C1CO)OC)O)O)OC1=CC=C2C(C(C3C=CC(=CC=3)O)=COC2=C1)=O

Computed Properties

• Exact Mass: 430.12638228 g/mol
• Monoisotopic Mass: 430.12638228 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 135
• Molecular Weight: 430.4

Experimental Properties

• Color/Form: Powder
• Density: 1.53±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 708.1±60.0 °C at 760 mmHg
• Flash Point: 249.6±26.4 °C
• Solubility: Very slightly soluble (0.32 g/l) (25 º C),
• Vapor Pressure: 0.0±2.4 mmHg at 25°C

4''-methyloxy-Daidzin Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavonoid O-glycosides
• Isoflavones
• Flavonoids